Cas no 2320884-53-3 (4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide)

• Product Name: 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide
• CAS No: 2320884-53-3
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 6613819
• PubChem ID: 132451027
• Update Time: 2025-07-15

4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide
• 4-cyano-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)benzamide
• F6571-1710
• AKOS040704612
• 4-cyano-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}benzamide
• 2320884-53-3
• 4-cyano-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]benzamide

• Inchi： 1S/C15H18N2O4/c16-9-12-1-3-13(4-2-12)14(19)17-10-15(21-8-6-18)5-7-20-11-15/h1-4,18H,5-8,10-11H2,(H,17,19)
• InChI Key： GHHGXMMCAUIZGR-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C2C=CC(C#N)=CC=2)=O)(C1)OCCO

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.6Ų

Additional information on 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide

Professional Introduction to Compound with CAS No. 2320884-53-3 and Product Name: 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide

The compound with the CAS number 2320884-53-3 and the product name 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The detailed chemical composition and functional groups present in this molecule make it a subject of intense study, particularly in the context of drug discovery and development.

The molecular structure of 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyano group (-CN) at the para position relative to the benzamide moiety enhances its reactivity and interaction with biological targets. Additionally, the oxolane ring, which is a cyclic ether with a hydroxyl group attached to one of its carbons, introduces flexibility and potential for conformational changes that can influence binding affinity and pharmacological activity.

Recent research has highlighted the importance of 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide in the development of novel therapeutic agents. Studies have demonstrated its potential role in modulating enzyme activity and interacting with specific protein targets, which are crucial for treating various diseases. The hydroxyl group in the 2-hydroxyethoxy side chain further enhances its solubility and bioavailability, making it a promising candidate for oral administration.

In the realm of medicinal chemistry, the synthesis of 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide has been optimized to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the complex framework of this compound. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The pharmacological properties of 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide have been extensively evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits significant inhibitory activity against certain enzymes associated with inflammatory pathways. This makes it a potential candidate for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to cross the blood-brain barrier suggests that it may also have applications in neuropharmacology.

One of the most intriguing aspects of 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide is its mechanism of action. Unlike traditional small-molecule drugs that often target single enzymes or receptors, this compound appears to interact with multiple biological pathways simultaneously. This polypharmacological approach could lead to more comprehensive therapeutic effects with fewer side effects. Additionally, its structural flexibility allows for further modifications, enabling researchers to fine-tune its properties for specific applications.

The synthesis and characterization of 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide have also contributed to advancements in computational chemistry and molecular modeling. These tools have been instrumental in predicting how this compound will behave within biological systems, providing valuable insights into its potential therapeutic effects. By integrating experimental data with computational methods, scientists can design more effective drug candidates with greater precision.

Future research on 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide will likely focus on exploring its interactions with other biological targets and evaluating its efficacy in clinical trials. The compound's unique structure and functional groups make it a versatile tool for drug discovery, offering opportunities for innovation across multiple therapeutic areas. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in developing next-generation pharmaceuticals.

In conclusion, 4-cyano-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide represents a significant advancement in chemical and pharmaceutical research. Its complex molecular structure, functional groups, and potential applications make it a promising candidate for developing novel therapeutic agents. Through continued research and development, this compound has the potential to improve treatment options for a wide range of diseases.